![molecular formula C17H18ClNO4S2 B2639795 1-((3-Chloro-2-methylphenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine CAS No. 1787917-12-7](/img/structure/B2639795.png)
1-((3-Chloro-2-methylphenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine
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Description
1-((3-Chloro-2-methylphenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as CSP or CSP-1103 and belongs to the class of pyrrolidine sulfonamide compounds.
Scientific Research Applications
Sulfonation and Synthesis of Sulfonamide Derivatives :
- Research by Janosik et al. (2006) in "Tetrahedron" involved the sulfonation of 1-phenylsulfonyl-1H-pyrroles using chlorosulfonic acid, leading to the synthesis of sulfonamide derivatives, which are valuable in various chemical processes (Janosik et al., 2006).
Synthesis of Heterocyclic Compounds :
- Benetti et al. (2002) described a method to synthesize 2,5-disubstituted pyrroles and pyrrolidines, showcasing the versatility of related sulfone compounds in creating complex heterocyclic structures (Benetti et al., 2002).
Formation of Arylsulfonyl Pyrrolidines :
- Smolobochkin et al. (2017) discussed the acid-catalyzed formation of 1-(arylsulfonyl)pyrrolidines from phenols, demonstrating the potential for synthesizing pyrrolidine-sulfonylarene derivatives for various applications (Smolobochkin et al., 2017).
Catalysis in Organic Synthesis :
- Singh et al. (2013) showed the use of (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine as an efficient catalyst in the asymmetric Michael addition of ketones to β-nitrostyrenes, highlighting its role in organic synthesis (Singh et al., 2013).
Synthesis of 3-Pyrrolines and Cycloadducts :
- Moreno-Clavijo et al. (2009) explored the synthesis of 3-pyrrolines using lithiated thioallenes and allenyl sulfones, a process that illustrates the utility of phenylsulfonyl derivatives in forming structurally diverse compounds (Moreno-Clavijo et al., 2009).
Antimicrobial Activity :
- Zareef et al. (2008) reported the antimicrobial activity of synthesized 1-[(Substituted-phenyl) sulfonyl]pyrrolidin-2-ones, showing the potential biomedical applications of such compounds (Zareef et al., 2008).
Ring-Fused Aromatic Derivatives :
- Bianchi et al. (2003) discussed the synthesis of ring-fused aromatic derivatives starting from 4-methylthio-2-nitro-3-phenylsulfonyl-1-pyrrolidino-1,3-butadiene, showing the compound's precursor role in forming complex aromatic structures (Bianchi et al., 2003).
properties
IUPAC Name |
3-(benzenesulfonyl)-1-(3-chloro-2-methylphenyl)sulfonylpyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4S2/c1-13-16(18)8-5-9-17(13)25(22,23)19-11-10-15(12-19)24(20,21)14-6-3-2-4-7-14/h2-9,15H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAMLLTHSSKFMPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCC(C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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